Cas no 1177340-33-8 (2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride)

• Product Name: 2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride
• CAS No: 1177340-33-8
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.202061891556
• CID: 5013010
• Update Time: 2025-05-23

2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLORO-2-METHOXYPHENYL)AZEPANE HYDROCHLORIDE
• KM5033
• 2-(4-Chloro-2-methoxyphenyl)azepane, HCl
• 2-(4-Chloro-2-methoxyphenyl)azepane (HCl)
• 2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride

• Inchi： 1S/C13H18ClNO.ClH/c1-16-13-9-10(14)6-7-11(13)12-5-3-2-4-8-15-12;/h6-7,9,12,15H,2-5,8H2,1H3;1H
• InChI Key： FXQFOBMFZTZVMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1CCCCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 212
• Topological Polar Surface Area: 21.3

Additional information on 2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride

Recent Advances in the Study of 2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride (CAS: 1177340-33-8)

The compound 2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride (CAS: 1177340-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepane scaffold and chloro-methoxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of 2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological studies.

Pharmacological evaluations have revealed that 2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride exhibits notable activity in modulating specific biological targets. Preliminary in vitro studies suggest that the compound interacts with certain neurotransmitter receptors, potentially offering therapeutic benefits for neurological disorders. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been investigated to assess its suitability as a drug candidate. These studies highlight the compound's favorable bioavailability and metabolic stability.

In vivo studies have further explored the therapeutic potential of 2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride. Animal models have demonstrated its efficacy in alleviating symptoms associated with neuropathic pain and anxiety disorders. The compound's ability to cross the blood-brain barrier (BBB) has been a particular focus, as this property is crucial for treating central nervous system (CNS) conditions. Researchers are also investigating its safety profile, including potential side effects and toxicity, to ensure its clinical viability.

Beyond its neurological applications, recent research has explored the compound's potential in other therapeutic areas. For instance, studies have indicated that 2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride may possess anti-inflammatory and anticancer properties. These findings open new avenues for its use in treating a broader range of diseases. However, further research is needed to fully elucidate its mechanisms of action and optimize its therapeutic efficacy.

In conclusion, the latest research on 2-(4-Chloro-2-methoxyphenyl)azepane hydrochloride (CAS: 1177340-33-8) underscores its potential as a versatile therapeutic agent. Advances in synthesis, pharmacological evaluation, and mechanistic studies have provided a comprehensive understanding of its properties and applications. As research continues, this compound may emerge as a valuable addition to the pharmaceutical arsenal, addressing unmet medical needs in neurology and beyond.